molecular formula C9H18O2 B6155752 5-ethylheptanoic acid CAS No. 1339912-26-3

5-ethylheptanoic acid

Cat. No.: B6155752
CAS No.: 1339912-26-3
M. Wt: 158.2
InChI Key:
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Description

5-Ethylheptanoic acid is an organic compound with the molecular formula C9H18O2. It is a colorless liquid known for its use in the chemical industry, particularly in the synthesis of various esters. These esters are extensively used in the manufacturing of fragrance and flavoring agents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-ethylheptanoic acid typically involves the alkylation of heptanoic acid with ethyl groups. This can be achieved through various organic synthesis techniques, including the use of Grignard reagents or organolithium compounds. The reaction conditions often require anhydrous environments and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods: On an industrial scale, this compound can be produced through the hydroformylation of olefins followed by oxidation. This method involves the addition of carbon monoxide and hydrogen to an olefin in the presence of a catalyst, followed by oxidation to form the carboxylic acid .

Chemical Reactions Analysis

Types of Reactions: 5-Ethylheptanoic acid undergoes various chemical reactions, including:

    Oxidation: It can be oxidized to form corresponding ketones or aldehydes.

    Reduction: It can be reduced to form alcohols.

    Substitution: It can undergo substitution reactions to form esters and amides.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Acid chlorides and alcohols are commonly used reagents for esterification.

Major Products:

    Oxidation: Ketones and aldehydes.

    Reduction: Alcohols.

    Substitution: Esters and amides

Scientific Research Applications

5-Ethylheptanoic acid has several applications in scientific research:

    Chemistry: It is used as a precursor in the synthesis of various organic compounds.

    Biology: It is studied for its potential biological activities and interactions with enzymes.

    Medicine: Research is ongoing to explore its potential therapeutic uses.

    Industry: It is used in the production of esters for fragrances and flavoring agents

Mechanism of Action

The mechanism of action of 5-ethylheptanoic acid involves its interaction with specific molecular targets and pathways. It can act as a substrate for enzymes, leading to the formation of various metabolites. These interactions can influence biological processes and pathways, although detailed studies are still ongoing to fully elucidate these mechanisms .

Comparison with Similar Compounds

    Heptanoic acid: Similar in structure but lacks the ethyl group.

    2-Ethylhexanoic acid: Similar in having an ethyl group but differs in the position of the carboxylic acid group.

    5-Methylheptanoic acid: Similar in structure but has a methyl group instead of an ethyl group

Uniqueness: 5-Ethylheptanoic acid is unique due to its specific structure, which imparts distinct chemical properties and reactivity. Its ability to form esters with unique fragrance and flavor profiles makes it valuable in the chemical industry.

Properties

CAS No.

1339912-26-3

Molecular Formula

C9H18O2

Molecular Weight

158.2

Purity

95

Origin of Product

United States

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